BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Bay 60-7550
in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bay 60-7550

Cat. No.: B1667819

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Bay 60-7550 is a potent and selective inhibitor of phosphodiesterase 2 (PDE2), a dual-
substrate enzyme that hydrolyzes both cyclic guanosine monophosphate (cGMP) and cyclic
adenosine monophosphate (CAMP).[1][2] By inhibiting PDE2, Bay 60-7550 effectively
increases intracellular levels of these second messengers, thereby modulating various
downstream signaling pathways. These pathways are crucial in a range of physiological
processes, including neuronal function, cardiovascular regulation, and inflammatory responses.
[3][4][5] This document provides detailed protocols for the preparation of Bay 60-7550 stock
solutions in dimethyl sulfoxide (DMSO) and outlines its mechanism of action for research
applications.

Data Presentation

Chemical and Physical Properties of Bay 60-7550
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Property Value Source(s)
Molecular Weight 476.57 g/mol [6]
Appearance Crystalline solid [2][6]
Purity >95% [6]

CAS Number 439083-90-6 [6]

o >10 mg/mL (one source
Solubility in DMSO o [61[7]
indicates 2100 mg/mL)

Storage (Solid) -20°C for up to 4 years [6]

-20°C for up to 1 year; -80°C

Storage (Stock Solution)
for up to 2 years

Signaling Pathway

The primary mechanism of action for Bay 60-7550 is the inhibition of PDEZ2. This leads to an
accumulation of intracellular cGMP and cAMP. These cyclic nucleotides, in turn, activate their
respective protein kinases, Protein Kinase G (PKG) and Protein Kinase A (PKA).[4][8]
Activation of these kinases leads to the phosphorylation of downstream targets, including the
transcription factor cAMP response element-binding protein (CREB), which subsequently
promotes the expression of genes such as brain-derived neurotrophic factor (BDNF).[4][5] This
signaling cascade plays a significant role in neuronal plasticity, memory, and other cellular
functions.[9]
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Equilibrate Bay 60-7550
to Room Temperature

:

Weigh Desired Amount
of Powder

:

Add Anhydrous DMSO

:

Vortex to Dissolve
(Warm/Sonicate if needed)

:

Aliguot into Single-Use Tubes

( Store at -20°C or -80°C )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
* 2. bpsbioscience.com [bpsbioscience.com]

« 3. ahajournals.org [ahajournals.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1667819?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667819?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Bay-60-7550.html
https://bpsbioscience.com/bay-60-7550-27215
https://www.ahajournals.org/doi/10.1161/circulationaha.114.009751
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

4. academic.oup.com [academic.oup.com]

5. Frontiers | Phosphodiesterase-2 Inhibitor Bay 60-7550 Ameliorates AB-Induced Cognitive

and Memory Impairment via Regulation of the HPA Axis [frontiersin.org]

e 6. cdn.caymanchem.com [cdn.caymanchem.com]

e 7. bpsbioscience.com [bpsbioscience.com]

o 8. ahajournals.org [ahajournals.org]

» 9. Inhibition of phosphodiesterase 2 reverses impaired cognition and neuronal remodeling
caused by chronic stress - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Bay 60-7550 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667819#preparing-bay-60-7550-stock-solution-in-

dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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